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Compound of Interest

Compound Name: N-Methyl-N-phenylbenzamide

Cat. No.: B159178

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of N-
Methyl-N-phenylbenzamide, a compound commonly used in organic synthesis. Adherence to
these protocols is critical for minimizing risks and maintaining regulatory compliance.

Key Safety and Hazard Information

N-Methyl-N-phenylbenzamide is classified as a hazardous substance, and it is imperative to
handle it with appropriate caution. The compound is known to cause skin and eye irritation and
may lead to respiratory irritation.[1] Furthermore, it is harmful if swallowed and may cause an
allergic skin reaction.[2]

Quantitative Data and Physical Properties

A summary of the key quantitative data and physical properties of N-MethyI-N-
phenylbenzamide is provided in the table below for easy reference.
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Property Value

CAS Number 1934-92-5[3][4]

Molecular Formula C14H13NO[3][4]

Molecular Weight 211.26 g/mol [3][4]

Melting Point 56-58 °C[5]

Boiling Point 341.3 °C at 760 mmHg|[3]

Flash Point 154.4 °C[3]

GHS Hazard Codes H302, H315, H317, H319, H335[1][2]

Experimental Protocols for Disposal

The recommended procedure for the disposal of N-Methyl-N-phenylbenzamide involves
treating it as hazardous waste. This should be conducted in accordance with institutional
guidelines and local, state, and federal regulations. The following is a general experimental
protocol for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling N-Methyl-N-phenylbenzamide, ensure that you are wearing the appropriate
personal protective equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

In situations where dust or aerosols may be generated, a NIOSH-approved respirator is
recommended.[1]

Step 2: Waste Collection and Segregation
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All waste containing N-Methyl-N-phenylbenzamide, including unused product, contaminated
materials (e.g., filter paper, absorbent pads), and empty containers, must be collected in a
designated hazardous waste container.

e Do not mix N-Methyl-N-phenylbenzamide waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

e The container must be made of a compatible material, be in good condition, and have a
secure lid.

Step 3: Labeling of Hazardous Waste

The hazardous waste container must be clearly labeled with the words "Hazardous Waste" and
the full chemical name, "N-Methyl-N-phenylbenzamide.” The label should also include the
date of accumulation and any other information required by your institution.

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials. The storage area should be cool and dry.

Step 5: Arranging for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor to
arrange for the pickup and proper disposal of the N-Methyl-N-phenylbenzamide waste.[1]
Never dispose of this chemical down the drain or in the regular trash.

Spill Management
In the event of a spill of N-Methyl-N-phenylbenzamide, the following steps should be taken:

o Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Ventilate the Area: If it is safe to do so, increase ventilation in the area of the spill.

o Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid creating
dust. For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain
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the substance.

o Collect the Waste: Using non-sparking tools, carefully collect the spilled material and any
contaminated absorbent and place it into a designated hazardous waste container.

o Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent,
followed by washing with soap and water. All cleaning materials must also be disposed of as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-
Methyl-N-phenylbenzamide.
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Caption: Disposal workflow for N-Methyl-N-phenylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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